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Compound of Interest

Compound Name: 1,3-Dicyclohexylpropane

Cat. No.: B3051180

An in-depth technical guide on the potential applications of 1,3-Dicyclohexylpropane in
materials science for researchers, scientists, and drug development professionals.

Introduction to 1,3-Dicyclohexylpropane

1,3-Dicyclohexylpropane (CAS: 3178-24-3) is a saturated hydrocarbon featuring two
cyclohexane rings linked by a propane chain.[1][2] Its chemical structure, consisting of rigid
cycloaliphatic groups connected by a flexible three-carbon linker, imparts a uniqgue combination
of properties that make its structural motif of significant interest in materials science. While
direct applications of 1,3-dicyclohexylpropane itself are not widely documented, its core
structure is central to the development of high-performance polymers and other advanced
materials.[3]

This technical guide explores the potential applications of the 1,3-dicyclohexylpropane moiety
in materials science, focusing on its role in enhancing the performance of polymers. It will cover
the fundamental physical and chemical properties of 1,3-dicyclohexylpropane, its synthesis,
and the established and prospective applications of its structural core in areas such as high-
performance polyamides, organosilicon compounds, and block copolymers.

Physical and Chemical Properties

Understanding the intrinsic properties of 1,3-dicyclohexylpropane is crucial for predicting its
behavior and suitability in various material applications. As a non-polar, high-boiling, and
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chemically inert hydrocarbon, it possesses characteristics that could be advantageous in
specific contexts, such as a stable solvent or additive in certain reaction systems.[3]

Property Value Reference
Molecular Formula C15H28 [1112]

Molar Mass 208.38 g/mol [1]

Density 0.8728 g/cm3 [11[2]
Melting Point -17°C [1112]
Boiling Point 291.69°C [1][2]

Flash Point 118.1°C [2]
Refractive Index 1.4736 [1][2]

LogP 5.31730 [2]
Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor
ydrog p 0 2]
Count

Synthesis of 1,3-Dicyclohexylpropane

The synthesis of 1,3-dicyclohexylpropane can be achieved through several established
routes, primarily involving the saturation of an aromatic precursor or the alkylation of
cyclohexane rings.

Catalytic Hydrogenation of 1,3-Diphenylpropane

A highly effective and atom-economical method for synthesizing 1,3-dicyclohexylpropane is
the catalytic hydrogenation of its aromatic precursor, 1,3-diphenylpropane.[3] This process
involves the addition of hydrogen across the double bonds of the phenyl rings, converting them
into saturated cyclohexane rings. The reaction is typically performed in the presence of a
heterogeneous catalyst.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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